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Compound of Interest

Compound Name: Z-Glu(obzl)-osu

CAS No.: 67413-34-7

Cat. No.: B554463

Get Quote

Executive Summary
Z-Glu(OBzl)-OSu (N-Benzyloxycarbonyl-L-glutamic acid

-benzyl ester

-succinimidyl ester) is a specialized activated amino acid derivative used primarily in Liquid
Phase Peptide Synthesis (LPPS) and convergent synthesis strategies.[1] Unlike standard
Fmoc/Boc reagents, this compound carries a pre-activated ester (OSu) to facilitate rapid
coupling without in-situ activation reagents (like DCC/HOBt), thereby minimizing racemization
of the sensitive glutamic acid residue.[1]

However, sourcing this reagent presents a unique "Regioisomer Trap" that frequently derails

procurement: the confusion between the

-activated ester (for backbone elongation) and the

-activated ester (for side-chain modification).[1]
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This guide provides the technical specifications, supplier landscape, and a self-validating

Quality Control (QC) protocol to ensure the integrity of your Z-Glu(OBzl)-OSu supply.[1]

Part 1: Chemical Profile & The "Regioisomer Trap"
[1]
The Target Molecule[1]

Chemical Name: Z-L-Glu(OBzl)-OSu[1]

Systematic Name: N-Benzyloxycarbonyl-L-glutamic acid

-benzyl ester

-succinimidyl ester[1]

CAS Number:67413-34-7 (Note: Verify against structure; CAS numbers vary by vendor

databases).

Function: Introduces a Glutamic acid residue with a benzyl-protected side chain into a

peptide backbone.[1][2][3]

The Critical Distinction (Expert Insight)
The most common error in sourcing this compound is purchasing the wrong regioisomer.[1]

Vendors often list Z-Glu(OSu)-OBzl (CAS 34897-67-1) adjacent to the target.[1][4]

Target (Z-Glu(OBzl)-OSu):

-COOH is activated (OSu). Used to extend the peptide chain.[1]

Impurity/Wrong Product (Z-Glu(OSu)-OBzl):

-COOH is activated (OSu).[1] Used to conjugate molecules to the side chain.[1]

Causality of Failure: Using the

-activated isomer will terminate the peptide backbone and branch the chain at the side chain,
ruining the synthesis.[1]
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Structural Visualization
The following diagram illustrates the correct chemical topology and the decision logic to avoid

the isomer trap.

TARGET: Z-Glu(OBzl)-OSu
(Alpha-Activated)

Function:
Peptide Backbone Elongation

Used For

Alpha-Position:
OSu (Active Ester)

Contains

Gamma-Position:
OBzl (Protected)

Contains

TRAP: Z-Glu(OSu)-OBzl
(Gamma-Activated)

Function:
Side-Chain Bioconjugation

Used For

Click to download full resolution via product page

Figure 1: Structural distinction between the target reagent and its common regioisomer.[1]

Part 2: Purity Grades & Critical Quality Attributes
(CQAs)
When sourcing Z-Glu(OBzl)-OSu, "Purity >98%" is insufficient.[1] You must define purity in the

context of its reactivity.[1]
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Grade Purity Specification
Critical Impurities
Limits

Application

Research Grade > 95% (HPLC)

Free NHS: <

2%Hydrolyzed Acid: <

3%

Early-stage discovery,

non-GLP synthesis.[1]

[5]

Process/GMP Grade > 98% (HPLC)

Free NHS: <

0.5%Hydrolyzed Acid:

< 1%D-Enantiomer: <

0.5%

Clinical

manufacturing, scale-

up.[1]

Key Impurities & Their Impact[1]
Z-Glu(OBzl)-OH (Hydrolyzed Acid):

Origin: Moisture ingress during storage or shipping.[1]

Impact: Reduces coupling efficiency.[1] The free acid will not couple without added

activators (e.g., DCC), leading to deletion sequences.[1]

N-Hydroxysuccinimide (NHS):

Origin: Byproduct of hydrolysis.[1]

Impact: Contaminates weight-based stoichiometry.[1]

Benzyl Alcohol:

Origin: Degradation of the OBzl ester.[1]

Impact: Minimal chemical interference, but indicates poor storage stability.[1]

Part 3: Supplier Landscape[1][6]
Due to the specialized nature of Z-protected OSu esters (Fmoc is now industry standard), few

suppliers stock this off-the-shelf.[1]
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Supplier Reliability Tier
Catalog/Product ID
(Indicative)

Notes

Chem-Impex Int'l Tier 1 (Primary)
03623 (Verify CAS

67413-34-7)

Reliable stock in US.

[1] Explicitly

distinguishes isomers.

Bachem Tier 1 (Custom) Inquire

Gold standard for

GMP.[1] Likely

requires "Custom

Synthesis" request for

OSu ester form.[1]

Watanabe Chem Tier 2 Inquire

Excellent source for

difficult Japanese-

manufactured

derivatives.[1]

Sigma-Aldrich Tier 3 Marketplace

Often sources from

third parties; verify

CoA carefully.[1]

Sourcing Strategy: Always request a Certificate of Analysis (CoA)before purchase.[1] Check

the Specific Rotation

.

If

is positive (+), it is likely the wrong isomer or D-amino acid contamination (Standard L-isomer
is typically negative in DMF, though solvent dependent).[1]

Part 4: Self-Validating QC Protocol
Do not trust the label. OSu esters are moisture-sensitive and can degrade during transit.[1]

Perform this workflow upon receipt.

Visual Inspection
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Pass: Fine white to off-white powder.[1]

Fail: Clumped, sticky, or yellowed solid (indicates moisture damage/hydrolysis).[1]

The "Hydrolysis Check" (TLC/HPLC)
This protocol detects if the active ester has reverted to the free acid.[1]

Reagents:

Solvent A: 0.1% TFA in Water

Solvent B: 0.1% TFA in Acetonitrile

Column: C18 Reverse Phase[1]

Method:

Dissolve 1 mg of sample in dry Acetonitrile (Do not use MeOH/Water initially to prevent in-

situ hydrolysis).[1]

Run a gradient of 5% to 95% B over 20 minutes.

Analysis:

Peak 1 (Early eluting): Free NHS (UV 214nm).[1]

Peak 2 (Main): Z-Glu(OBzl)-OSu (Target).[1]

Peak 3 (Late/Shoulder): Z-Glu(OBzl)-OH (Hydrolysis impurity).[1]

Acceptance Criteria:

Target Peak Area > 95%.

If Free NHS peak is significant (>5%), the reagent is degraded; recrystallize from

Isopropanol/Hexane or discard.[1]

QC Decision Logic
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Shipment Received

Visual Inspection:
Is it clumped?

REJECT:
Moisture Damage

Yes

Solubility Test:
Dissolve in DCM/DMF

No (Free flowing)

HPLC Analysis:
Check Hydrolysis

Calc Purity:
(Area % of OSu)

<90%

APPROVE:
Store at -20°C

>95%

RESCUE:
Recrystallize (IPA)

90-95%

Retest

Click to download full resolution via product page

Figure 2: Quality Control decision tree for validating activated esters.

Part 5: Handling & Storage[1]
To maintain the integrity of Z-Glu(OBzl)-OSu:

Temperature: Store at -20°C long term.

Desiccation: Essential. Store in a jar with active silica gel or P2O5.[1]
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Warming: Allow the bottle to reach room temperature before opening. Opening a cold bottle

introduces atmospheric condensation, which immediately hydrolyzes the OSu ester.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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